Cas no 2248337-26-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[3-(trifluoromethyl)pyridin-2-yl]piperidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[3-(trifluoromethyl)pyridin-2-yl]piperidine-3-carboxylate
• CAS No: 2248337-26-8
• MF: C₂₀H₁₆F₃N₃O₄
• MW: 419.35395526886
• CID: 6221307
• PubChem ID: 165730998
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[3-(trifluoromethyl)pyridin-2-yl]piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[3-(trifluoromethyl)pyridin-2-yl]piperidine-3-carboxylate
• EN300-6524219
• 2248337-26-8

• Inchi： 1S/C20H16F3N3O4/c21-20(22,23)15-8-3-9-24-16(15)25-10-4-5-12(11-25)19(29)30-26-17(27)13-6-1-2-7-14(13)18(26)28/h1-3,6-9,12H,4-5,10-11H2
• InChI Key： BQJANNGVRIRIFW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1N1CCCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)(F)F

Computed Properties

• Exact Mass: 419.10929049g/mol
• Monoisotopic Mass: 419.10929049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[3-(trifluoromethyl)pyridin-2-yl]piperidine-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[3-(trifluoromethyl)pyridin-2-yl]piperidine-3-carboxylate (CAS No. 2248337-26-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[3-(trifluoromethyl)pyridin-2-yl]piperidine-3-carboxylate (CAS No. 2248337-26-8) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the isoindole-1,3-dione core and the trifluoromethylpyridine moiety, make it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in modern research, addressing common queries and trends in the field.

One of the key structural highlights of this compound is the presence of a piperidine-3-carboxylate group, which is often associated with bioactivity in medicinal chemistry. The incorporation of a trifluoromethyl group enhances its metabolic stability and lipophilicity, traits highly sought after in the development of novel therapeutics. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, given the growing demand for targeted therapies in oncology and neurology.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives due to their versatile applications. Searches for "isoindole derivatives in drug design" and "trifluoromethylpyridine synthesis" have surged, reflecting the compound's relevance. Its CAS No. 2248337-26-8 is frequently cited in patent literature, underscoring its commercial and academic value.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[3-(trifluoromethyl)pyridin-2-yl]piperidine-3-carboxylate typically involves multi-step organic reactions, including amide coupling and cyclization strategies. Optimizing these processes is a hot topic in synthetic chemistry forums, with researchers exploring greener alternatives like catalytic methods or flow chemistry to improve yields and reduce waste. These advancements align with the broader industry shift toward sustainable practices.

From an SEO perspective, terms such as "CAS 2248337-26-8 supplier" and "isoindole-based bioactive compounds" are frequently queried, indicating market demand. The compound's potential as a building block for peptide mimetics or small-molecule probes further elevates its profile. Laboratories specializing in high-throughput screening often seek such derivatives to expand their libraries for hit identification.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[3-(trifluoromethyl)pyridin-2-yl]piperidine-3-carboxylate represents a compelling case study in modern chemical research. Its structural complexity, coupled with its applicability in drug discovery and agrochemical innovation, positions it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in both academic and industrial settings.